3-[(4-hydroxy-2-methylphenyl)amino]-1-(4-methoxyphenyl)-2-buten-1-one

• IUPAC Name: (E)-3-(4-hydroxy-2-methylanilino)-1-(4-methoxyphenyl)but-2-en-1-one
• InChI: InChI=1S/C18H19NO3/c1-12-10-15(20)6-9-17(12)19-13(2)11-18(21)14-4-7-16(22-3)8-5-14/h4-11,19-20H,1-3H3/b13-11+
• InChI Key: WXXNVCYWDYHLCB-ACCUITESSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)O)NC(=CC(=O)C2=CC=C(C=C2)OC)C
• Isomeric SMILES: CC1=C(C=CC(=C1)O)N/C(=C/C(=O)C2=CC=C(C=C2)OC)/C
• Molecular Formula: C18H19NO3
• Molecular Weight: 297.3 g/mol

Description

3-[(4-hydroxy-2-methylphenyl)amino]-1-(4-methoxyphenyl)-2-buten-1-one is a synthetic compound that has gained significant attention in scientific research. It is commonly referred to as HMB, which stands for β-hydroxy β-methylbutyrate. HMB is a metabolite of the essential amino acid leucine and is involved in protein synthesis and muscle growth.

Mechanism of Action

HMB works by stimulating protein synthesis and inhibiting protein breakdown in muscle tissue. It also activates the mTOR signaling pathway, which is involved in muscle growth and repair. HMB has been shown to increase the expression of genes involved in muscle protein synthesis and decrease the expression of genes involved in muscle protein breakdown.
Biochemical and Physiological Effects:
HMB supplementation has been shown to increase muscle mass and strength in athletes and elderly individuals. It has also been shown to improve muscle function and reduce muscle damage after exercise. HMB may also have anti-inflammatory and antioxidant effects, which could be beneficial in various clinical conditions.

Advantages and Limitations for Lab Experiments

One advantage of using HMB in lab experiments is its well-established safety profile. HMB has been shown to be safe and well-tolerated in humans, with no significant adverse effects reported. However, one limitation is the lack of standardization in dosing and supplementation protocols, which could affect the reproducibility of results.

Future Directions

There are several future directions for research on HMB. One area of interest is the potential therapeutic effects of HMB in various clinical conditions, such as cancer cachexia and muscle wasting disorders. Another area of interest is the optimal dosing and supplementation protocols for HMB, as well as its potential synergistic effects with other supplements. Additionally, further research is needed to elucidate the molecular mechanisms underlying the effects of HMB on muscle growth and repair.

Synthesis Methods

HMB is synthesized by the condensation of 2-methyl-3-oxo-pentanoic acid with formaldehyde, followed by reduction with sodium borohydride. The resulting product is then treated with hydrochloric acid to yield HMB.

Scientific Research Applications

HMB has been extensively studied in the field of sports nutrition and exercise physiology. It has been shown to increase muscle mass and strength in athletes and elderly individuals. HMB has also been investigated for its potential therapeutic effects in various clinical conditions, such as cancer cachexia, chronic obstructive pulmonary disease, and muscle wasting disorders.